Cas no 1205749-44-5 (N-Boc-3-ethylmorpholine-3-carboxylic Acid)

• Product Name: N-Boc-3-ethylmorpholine-3-carboxylic Acid
• CAS No: 1205749-44-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD14582558
• CID: 2083634
• Update Time: 2025-06-10

N-Boc-3-ethylmorpholine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-3-ethylmorpholine-3-carboxylic Acid
• 4-(tert-butoxycarbonyl)-3-ethylmorpholine-3-carboxylic acid
• 7232AJ
• TRA0060806
• SY024679
• N-Boc-3-ethylmorpholine-3-carboxylicAcid

• MDL： MFCD14582558
• Inchi： 1S/C12H21NO5/c1-5-12(9(14)15)8-17-7-6-13(12)10(16)18-11(2,3)4/h5-8H2,1-4H3,(H,14,15)
• InChI Key： SOHNOCHHIWUYFV-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 259.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Topological Polar Surface Area: 76.1

Experimental Properties

• PSA: 76.07000
• LogP: 1.42500

Additional information on N-Boc-3-ethylmorpholine-3-carboxylic Acid

Professional Introduction to N-Boc-3-ethylmorpholine-3-carboxylic Acid (CAS No: 1205749-44-5)

N-Boc-3-ethylmorpholine-3-carboxylic Acid, a compound with the chemical identifier CAS No: 1205749-44-5, is a significant intermediate in the field of pharmaceutical synthesis and chemical research. This compound, characterized by its N-Boc (tert-butoxycarbonyl) protecting group and the presence of an ethylmorpholine backbone, has garnered attention due to its versatile applications in the development of novel drug molecules.

The structural integrity of N-Boc-3-ethylmorpholine-3-carboxylic Acid makes it an invaluable building block in organic synthesis. The Boc group provides stability and protection during synthetic processes, allowing for selective modifications at other functional sites. This characteristic is particularly useful in multi-step syntheses where controlled reactivity is essential. The ethylmorpholine moiety contributes to the compound's overall solubility and reactivity, making it adaptable for various chemical transformations.

In recent years, N-Boc-3-ethylmorpholine-3-carboxylic Acid has been extensively studied for its potential in the development of bioactive molecules. Researchers have leveraged its structural features to design and synthesize novel compounds with therapeutic properties. For instance, studies have demonstrated its role in the creation of peptidomimetics and other pharmacophores that exhibit promising biological activities. The compound's ability to serve as a precursor for more complex structures has made it a staple in medicinal chemistry laboratories.

The pharmaceutical industry has shown particular interest in derivatives of N-Boc-3-ethylmorpholine-3-carboxylic Acid due to their potential as drug candidates. Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their pharmacological efficacy. This has led to the identification of several lead compounds that are being further optimized for clinical use. The compound's structural flexibility allows chemists to explore diverse modifications, enhancing its utility in drug discovery programs.

Moreover, N-Boc-3-ethylmorpholine-3-carboxylic Acid has found applications beyond pharmaceuticals. It is utilized in the synthesis of specialty chemicals and materials where precise molecular architecture is crucial. Its role as a chiral auxiliary or ligand in catalytic processes has also been explored, contributing to more efficient and sustainable synthetic methodologies. These applications underscore the compound's importance in both academic and industrial settings.

The synthesis of N-Boc-3-ethylmorpholine-3-carboxylic Acid involves well-established organic reactions, including condensation and protection-deprotection strategies. Advances in synthetic techniques have improved the yield and purity of this compound, making it more accessible for research purposes. Techniques such as flow chemistry and continuous manufacturing have further enhanced its production efficiency, ensuring a steady supply for various applications.

In conclusion, N-Boc-3-ethylmorpholine-3-carboxylic Acid (CAS No: 1205749-44-5) is a multifaceted compound with significant implications in pharmaceuticals and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules. As scientific understanding continues to evolve, the applications of this compound are expected to expand, driving further innovation in drug discovery and material science.